Cas no 62813-26-7 (L-Glutamic acid, 1-octyl ester)

• Product Name: L-Glutamic acid, 1-octyl ester
• CAS No: 62813-26-7
• MF: C₁₃H₂₄NO₄
• MW: 258.333964347839
• CID: 430585
• PubChem ID: 71382518
• Update Time: 2025-04-19

L-Glutamic acid, 1-octyl ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, 1-octyl ester
• (4S)-4-amino-5-octoxy-5-oxopentanoate
• 62813-26-7
• DTXSID70804895
• 1-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]octane

• Inchi： 1S/C13H25NO4/c1-2-3-4-5-6-7-10-18-13(17)11(14)8-9-12(15)16/h11H,2-10,14H2,1H3,(H,15,16)/p-1/t11-/m0/s1
• InChI Key： SIDHIEPQHMKDSR-NSHDSACASA-M
• SMILES： O(C([C@H](CCC(=O)[O-])N)=O)CCCCCCCC

Computed Properties

• Exact Mass: 258.17062
• Monoisotopic Mass: 258.17053325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.45